3-Cyclohexen-1-ol, 1-(1,5-dimethyl-4-hexenyl)-4-methyl-
Overview
Description
“3-Cyclohexen-1-ol, 1-(1,5-dimethyl-4-hexenyl)-4-methyl-” is a chemical compound with the formula C15H26O and a molecular weight of 222.3663 . It is also known by other names such as β-Bisabolol .
Molecular Structure Analysis
The IUPAC Standard InChI for this compound is InChI=1S/C15H26O/c1-12(2)6-5-7-14(4)15(16)10-8-13(3)9-11-15/h6,8,14,16H,5,7,9-11H2,1-4H3/t14-,15+/m0/s1 . The structure of this compound is available as a 2D Mol file or as a computed 3D SD file .
Physical And Chemical Properties Analysis
The molecular weight of “3-Cyclohexen-1-ol, 1-(1,5-dimethyl-4-hexenyl)-4-methyl-” is 222.3663 . More detailed physical and chemical properties could not be found in the available resources.
Scientific Research Applications
Dermatological Applications
β-Bisabolol has been found to enhance the effectiveness of treatments for skin conditions such as atopic dermatitis, particularly when combined with heparin in topically applied formulations. It helps in attenuating pruritus and inflamed skin, improving facial texture, skin oiliness, brightness, hydrated skin, and overall appearance .
Anticancer Properties
Experimental studies have demonstrated β-Bisabolol’s potential in anticancer treatments. Its pharmacological properties may be leveraged to develop new therapeutic approaches for cancer management .
Analgesic Effects
β-Bisabolol exhibits analgesic properties, providing pain relief in various conditions. This could be particularly useful in developing non-opioid pain management strategies .
Neuroprotective Actions
Research indicates that β-Bisabolol has neuroprotective effects, which could be significant in treating neurodegenerative diseases or protecting neuronal functions .
Cardioprotective Effects
β-Bisabolol also shows promise in cardioprotection, potentially aiding in the treatment or prevention of heart-related conditions .
Antimicrobial Activity
The compound has been identified to have antimicrobial properties, suggesting its use in combating bacterial infections and as a natural preservative in various products .
Anti-Inflammatory Activity
β-Bisabolol exerts anti-inflammatory effects similar to known topical anti-inflammatory agents, making it a candidate for cosmetic and therapeutic uses .
Cosmetic Applications
Due to its various pharmacological effects, β-Bisabolol is also used in cosmetic products to improve skin health and appearance .
Mechanism of Action
Target of Action
β-Bisabolol, also known as 4-methyl-1-(6-methylhept-5-en-2-yl)cyclohex-3-en-1-ol, is a naturally occurring monocyclic sesquiterpene alcohol . It is known to have anti-irritant, anti-inflammatory, and anti-microbial properties . .
Mode of Action
Its anti-inflammatory and anti-irritant properties suggest that it may interact with cellular targets involved in the inflammatory response . Additionally, β-Bisabolol has been shown to enhance the percutaneous absorption of certain molecules, suggesting it may interact with components of the skin barrier .
Pharmacokinetics
As a lipophilic compound, β-Bisabolol is likely to be well absorbed through the skin . .
properties
IUPAC Name |
4-methyl-1-(6-methylhept-5-en-2-yl)cyclohex-3-en-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26O/c1-12(2)6-5-7-14(4)15(16)10-8-13(3)9-11-15/h6,8,14,16H,5,7,9-11H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTVHAMTYZJGJLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CCC(CC1)(C(C)CCC=C(C)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40864587 |
Source
|
| Record name | 4-Methyl-1-(6-methylhept-5-en-2-yl)cyclohex-3-en-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40864587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclohexen-1-ol, 1-(1,5-dimethyl-4-hexenyl)-4-methyl- | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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